Cas no 41688-30-6 ((all-E)-1,7,9-Heptadecatriene-11,13,15-triyne)

• Product Name: (all-E)-1,7,9-Heptadecatriene-11,13,15-triyne
• CAS No: 41688-30-6
• MF: C₁₇H₁₈
• MW: 222.324824810028
• CID: 2080577
• PubChem ID: 14409592
• Update Time: 2025-04-21

(all-E)-1,7,9-Heptadecatriene-11,13,15-triyne Chemical and Physical Properties

Names and Identifiers

• (all-E)-1,7,9-Heptadecatriene-11,13,15-triyne
• (E,E)-1,7,9-heptadecatriene-11,13,15-triyne
• 1,7,9-Heptadecatriene-11,13,15-triyne
• Centaur X3
• centaur-X3
• Heptadec-1,7,9-trien-11,13,15-triyne
• Heptadeca-1,7,9-trien-11,13,15-triin, Centaur-X3
• Heptadeca-1,7,9-trien-11,13,15-triyn
• Heptadeca-1,7t,9t-trien-11,13,15-triin
• heptadeca-1,7t,9t-triene-11,13,15-triyne
• trans,trans-Heptadecatrien-(1.7.9)-triin-(11.13.15)
• (7E,9E)-1,7,9-Heptadecatriene-11,13,15-triyne
• DTXSID601253664
• 41688-30-6
• (7E,9E)-heptadeca-1,7,9-trien-11,13,15-triyne
• CHEBI:230139

• Inchi： 1S/C17H18/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h3,13,15-17H,1,5,7,9,11H2,2H3/b15-13+,17-16+
• InChI Key： LEQCZKIMKYGCIQ-TZSXFDEBSA-N
• SMILES： C(C/C=C/C=C/C#CC#CC#CC)CCC=C

Computed Properties

• Exact Mass: 222.140850574g/mol
• Monoisotopic Mass: 222.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes